Cas no 107241-45-2 (1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol)

• Product Name: 1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol
• CAS No: 107241-45-2
• MF: C₁₆H₁₅F₃O₂
• MW: 296.284315347672
• CID: 1183085
• PubChem ID: 71334586
• Update Time: 2025-04-20

1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol
• 107241-45-2
• DTXSID30762684

• Inchi： 1S/C16H15F3O2/c1-11(20)15(21,12-6-3-2-4-7-12)13-8-5-9-14(10-13)16(17,18)19/h2-11,20-21H,1H3
• InChI Key： NILHNSUKASYSTF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C1C=CC=CC=1)(C(C)O)O)(F)F

Computed Properties

• Exact Mass: 296.10241420g/mol
• Monoisotopic Mass: 296.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų